Cas no 1449117-26-3 (6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 1449117-26-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD23704685
• CID: 1091872
• PubChem ID: 73554461
• Update Time: 2025-10-17

6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
• 6-cyclopropyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4-dione
• 6-Cyclopropyl-5,6,7,8-tetrahydropyrido-[4,3-d]pyrimidine-2,4-diol
• 1449117-26-3
• CS2817
• DB-341780
• AC-31156
• 6-cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4-diol

• MDL： MFCD23704685
• Inchi： 1S/C10H13N3O2/c14-9-7-5-13(6-1-2-6)4-3-8(7)11-10(15)12-9/h6H,1-5H2,(H2,11,12,14,15)
• InChI Key： VHUGZCUFGXQASE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCN(C2)C2CC2)NC(N1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione

Introduction to 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1449117-26-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione, identified by its CAS number 1449117-26-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to the pyrimidine derivatives family, which is well-documented for its role in various biological processes and therapeutic applications. The presence of a cyclopropyl group and a tetrahydropyrido[4,3-d]pyrimidine core makes this molecule a fascinating subject for further investigation.

The structural framework of 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione incorporates several key functional groups that contribute to its biological activity. The pyrimidine ring system is a core component of many nucleoside analogs and anticancer agents, while the cyclopropyl group can enhance metabolic stability and binding affinity. This combination of structural elements suggests potential applications in the development of novel therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. For instance, compounds with similar scaffolds have been explored for their antimicrobial and antiviral properties. The tetrahydropyrido[4,3-d]pyrimidine core is particularly noteworthy due to its ability to interact with biological targets such as enzymes and receptors. This interaction is critical for modulating cellular processes and has implications for treating a wide range of diseases.

The pharmacological profile of 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione has been the focus of several research endeavors. Preliminary studies indicate that this compound exhibits inhibitory activity against certain kinases and other enzymes involved in cancer progression. The cyclopropyl substituent may play a role in enhancing binding interactions with these targets, thereby improving therapeutic efficacy.

In addition to its potential as an anti-cancer agent, 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione has shown promise in other therapeutic areas. Researchers have explored its effects on inflammatory pathways and neurodegenerative diseases. The compound’s ability to modulate these pathways suggests its utility in developing treatments for conditions such as rheumatoid arthritis and Alzheimer’s disease.

The synthesis of 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrimidine ring system followed by functionalization with the cyclopropyl group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound.

The development of new synthetic routes has been instrumental in making 6-Cyclopropyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-2，4(1H，3H)-dione more accessible for research purposes. Techniques such as catalytic hydrogenation and transition-metal-catalyzed reactions have been employed to streamline the synthesis process. These advancements not only reduce production costs but also allow for greater flexibility in modifying the structure for improved pharmacological properties.

Computational studies have also played a crucial role in understanding the behavior of 6-Cyclopropyl-5，6，7，8-tetrahydropyrido[4，3-d]pyrimidine-2，4(1H，3H)-dione at both molecular and cellular levels. Molecular docking simulations have been used to predict binding interactions with biological targets，while quantum mechanical calculations provide insights into electronic properties that influence reactivity。 These computational approaches complement experimental work by offering rapid screening of potential candidates。

The future prospects of 6-Cyclopropyl-5，6，7，8-tetrahydropyrido[4，3-d]pyrimidine-2，4(1H，3H)-dione are exciting given its multifaceted potential。 Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacokinetic profile。 Collaborative efforts between chemists、biologists、and clinicians will be essential in translating laboratory findings into clinical applications。

As interest in heterocyclic compounds continues to grow， so does the need for innovative tools and techniques to study their properties。 New methodologies in drug discovery are enabling researchers to explore complex molecular interactions with greater precision。 This progress bodes well for the development of next-generation therapeutics based on compounds like 6-Cyclopropyl-5，6，7，8-tetrahydropyrido[4，3-d]pyrimidine-2，4(1H，3H)-dione。